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Compound of Interest

Compound Name: 4-methoxy-N-phenylaniline

Cat. No.: B057723 Get Quote

Technical Guide: 4-methoxy-N-phenylaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-methoxy-N-phenylaniline,

focusing on its chemical identity, physical properties, synthesis, and analytical characterization.

This document is intended to serve as a valuable resource for professionals in research and

development.

Core Data Presentation
The fundamental properties of 4-methoxy-N-phenylaniline (CAS No. 1208-86-2) are

summarized in the table below for quick reference.
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Property Value

CAS Number 1208-86-2

Molecular Formula C₁₃H₁₃NO

Molecular Weight 199.25 g/mol

Melting Point 104-108 °C

Boiling Point 335.8 °C at 760 mmHg

Appearance White to off-white solid

Solubility
Soluble in ethanol and ether; limited solubility in

water.

Synthesis and Characterization
The synthesis of 4-methoxy-N-phenylaniline is most commonly achieved through a cross-

coupling reaction. The following sections detail a representative experimental protocol and the

analytical methods for characterization.

Experimental Protocol: Synthesis via Ullmann
Condensation
A prevalent method for the synthesis of 4-methoxy-N-phenylaniline is the Ullmann

condensation, which involves the copper-catalyzed reaction between an aryl halide and an

amine.[1]

Materials:

4-methoxyaniline (p-anisidine)

Bromobenzene

Anhydrous potassium carbonate (K₂CO₃)

Copper(I) iodide (CuI)
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Anhydrous, high-boiling point solvent (e.g., N,N-dimethylformamide or 1,4-dioxane)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 4-methoxyaniline, bromobenzene, anhydrous potassium carbonate, and a

catalytic amount of copper(I) iodide.

Solvent Addition: Add the anhydrous solvent to the flask.

Reaction Execution: Heat the reaction mixture to reflux with vigorous stirring. The reaction

progress should be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Filter the mixture

to remove the inorganic salts.

Extraction: Transfer the filtrate to a separatory funnel and extract with an appropriate organic

solvent (e.g., ethyl acetate). Wash the organic layer with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by column chromatography on

silica gel to yield pure 4-methoxy-N-phenylaniline.

Analytical Characterization
The synthesized 4-methoxy-N-phenylaniline can be characterized using various

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR (400 MHz, CDCl₃): δ 7.19 (dd, J = 8.4, 7.4 Hz, 2H), 7.05 (d, J = 8.1 Hz, 2H), 6.88 (d,

J = 7.9 Hz, 2H), 6.86 – 6.77 (m, 3H), 5.49 (br s, 1H, NH), 3.79 (s, 3H).[2]

¹³C NMR (100 MHz, CDCl₃): δ 155.2, 145.0, 135.7, 129.2, 122.1, 119.5, 115.7, 114.6, 55.7.

[2]

Mass Spectrometry (MS):
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MS (ESI): m/z = 199 (M⁺ + H).[2]

Experimental Workflow
The logical flow from synthesis to characterization of 4-methoxy-N-phenylaniline is depicted

in the following diagram.
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Synthesis and Characterization Workflow of 4-methoxy-N-phenylaniline
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Caption: A flowchart illustrating the synthesis, purification, and analytical characterization of 4-
methoxy-N-phenylaniline.
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Applications
4-methoxy-N-phenylaniline and its derivatives are valuable intermediates in various fields of

chemical synthesis.

Dye Production: This compound serves as a precursor in the synthesis of certain dyes.[3][4]

Pharmaceuticals and Agrochemicals: It is utilized as an intermediate in the manufacturing of

pharmaceuticals and pesticides.[3]

Antioxidant Properties: Derivatives of 4-methoxyphenylamine have shown potential as

antioxidants.[5][6]

Organic Synthesis: It is a versatile building block in the synthesis of more complex organic

molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057723?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

